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3-Bromo-6-cyclopropylpyridazine

hydrobromide

CAS No.: 2044706-90-1

Cat. No.: B2381928

Get Quote

Executive Summary
The synthesis of 3-Bromo-6-cyclopropylpyridazine (CAS: 2044706-90-1) presents a classic

challenge in heteroaromatic process chemistry: desymmetrization of a di-halo scaffold. While

3,6-dibromopyridazine is an accessible starting material, reacting it with cyclopropyl

nucleophiles often leads to a statistical mixture of starting material, mono-substituted product,

and bis-substituted impurity.

This protocol details a Suzuki-Miyaura cross-coupling strategy optimized for mono-selectivity.

By utilizing a controlled stoichiometry approach and a specific catalyst system, we suppress the

formation of the bis-cyclopropyl side product. The workflow concludes with a salt formation step

that serves as both a stabilization method and a final purification handle, yielding the

hydrobromide salt in high purity (>98%).[1]

Retrosynthetic Analysis & Strategy
The strategic disconnection relies on the selective displacement of one bromide from the

symmetric 3,6-dibromopyridazine core.
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Figure 1: Retrosynthetic strategy focusing on desymmetrization via Suzuki coupling.[1]

Critical Process Parameters (CPPs)
Stoichiometry: To avoid bis-coupling (formation of 3,6-dicyclopropylpyridazine), the dibromide

must be in excess, or the boronic acid must be added slowly.

Catalyst Selection: Pd(dppf)Cl₂ is chosen for its robustness and ability to catalyze coupling

on electron-deficient heterocycles without rapid oxidative addition to the second bromide.[1]

Salt Crystallization: The hydrobromide salt crystallizes readily, providing a non-

chromatographic purification method to remove traces of non-basic impurities.

Safety & Hazard Analysis
Reagent Hazard Class Handling Precaution

3,6-Dibromopyridazine Irritant, Acute Tox.
Avoid dust inhalation.[2] Use in

fume hood.

Cyclopropylboronic Acid Irritant Store cold. Hygroscopic.

Pd(dppf)Cl₂ Irritant, Heavy Metal
Sensitizer.[1] Avoid skin

contact.[2][3]

HBr (33% in AcOH) Corrosive, Volatile

High Hazard. Fumes are

toxic/corrosive.[1] Use full PPE

+ face shield.

1,4-Dioxane Carcinogen, Flammable
Use peroxide-forming

precautions.
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Process Safety Insight: The Suzuki coupling is exothermic. On a large scale (>100g), the

addition of the catalyst or base should be controlled, or the heating ramp should be gradual to

prevent thermal runaway.

Experimental Protocol
Step 1: Mono-Selective Suzuki Coupling
Objective: Synthesize 3-bromo-6-cyclopropylpyridazine free base.

Reagents:

3,6-Dibromopyridazine (MW 237.88): 1.5 equivalents (Excess to ensure mono-selectivity)[1]

Cyclopropylboronic acid (MW 85.90): 1.0 equivalent[1]

Pd(dppf)Cl₂[1][4]·CH₂Cl₂ (MW 816.6): 0.03 equivalents (3 mol%)[1]

Potassium Carbonate (K₂CO₃): 3.0 equivalents[1]

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Concentration: 0.2 M with respect to boronic acid.

Procedure:

Charge Reactor: To a nitrogen-purged reactor, add 3,6-dibromopyridazine (1.5 eq) and

Pd(dppf)Cl₂ (0.03 eq).

Solvent Addition: Add degassed 1,4-dioxane and stir to dissolve.

Base Addition: Dissolve K₂CO₃ (3.0 eq) in water and add to the reactor. The mixture will be

biphasic.

Heating: Heat the internal temperature to 85–90°C.

Reagent Addition (Critical): Dissolve cyclopropylboronic acid (1.0 eq) in a minimum volume

of dioxane. Add this solution dropwise to the hot reaction mixture over 2–4 hours.
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Expert Note: Slow addition of the nucleophile into an excess of the electrophile

(dibromide) statistically favors the mono-product.

Reaction Monitoring: Monitor by HPLC/UPLC. Look for the disappearance of boronic acid

and the formation of the mono-product. Stop when boronic acid is consumed (<2%).[1] Do

not chase conversion of the dibromide (it is in excess).[1]

Workup:

Cool to room temperature.

Dilute with Ethyl Acetate (EtOAc) and water.[1]

Separate layers. Extract aqueous layer 2x with EtOAc.

Wash combined organics with Brine, dry over Na₂SO₄, and filter.

Concentrate to a crude oil.

Step 2: Purification (Removal of Excess Dibromide)
Since we used excess dibromide, the crude contains a mixture of Product and Starting Material

(SM).[1]

Method A (Chromatography): Silica gel column (Hexane/EtOAc gradient).[1] The dibromide is

less polar and elutes first.

Method B (Selective Extraction - Scalable): Dissolve crude in dilute aqueous HCl (1M).[1]

The product (basic pyridazine nitrogen) will protonate and enter the aqueous phase.[1] The

extremely electron-deficient 3,6-dibromopyridazine is far less basic and will largely remain in

the organic wash (DCM or Ether).

Protocol: Partition crude between 1M HCl and DCM. Keep the aqueous layer. Basify

aqueous layer with NaOH to pH 10, then extract with EtOAc. This yields the purified free

base.

Step 3: Hydrobromide Salt Formation
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Objective: Isolate the stable 3-Bromo-6-cyclopropylpyridazine hydrobromide salt.

Reagents:

Crude Free Base (from Step 2)[1]

HBr (33 wt% in Acetic Acid) or HBr (48% aqueous)[1]

Solvent: Ethyl Acetate (EtOAc) or Isopropanol (IPA)[1]

Procedure:

Dissolve the purified free base in EtOAc (approx. 5-10 volumes).[1] Cool to 0–5°C.[1]

Slowly add HBr (33% in AcOH) (1.05 equivalents) dropwise.[1]

Observation: A white to off-white precipitate should form immediately.

Stir at 0–5°C for 1–2 hours to maximize yield.

Filtration: Filter the solid.

Wash: Wash the cake with cold EtOAc (2x) and then Pentane/Heptane (1x) to remove acetic

acid traces.

Drying: Dry in a vacuum oven at 40°C for 12 hours.

Process Logic & Workflow
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Figure 2: Step-by-step process workflow highlighting the acid-base purification trick.

Analytical Specifications
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Product: 3-Bromo-6-cyclopropylpyridazine hydrobromide Appearance: Off-white to light

yellow crystalline solid.

Test Method Specification

Assay HPLC (254 nm) > 98.0%

Identity ¹H NMR (DMSO-d₆)

Consistent with structure.

Cyclopropyl protons: ~1.0–1.2

ppm (m, 4H), ~2.3 ppm (m,

1H).[1] Aromatic: Two doublets

(or AB system) ~7.6–7.9 ppm.

[1]

Counterion Ion Chromatography
27–29% Bromide content

(Theoretical for HBr salt)

Residual Solvent GC-HS < 5000 ppm (EtOAc/AcOH)

Troubleshooting Guide
Issue: High levels of Bis-cyclopropyl impurity.

Cause: Local high concentration of boronic acid relative to the mono-product.

Solution: Increase the equivalents of 3,6-dibromopyridazine (to 2.0 eq) or slow down the

addition rate of the boronic acid further.

Issue: Product not precipitating during salt formation.

Cause: Solution too dilute or solvent too polar (e.g., too much ethanol).[1]

Solution: Concentrate the EtOAc solution or add an anti-solvent like Heptane or MTBE to

induce precipitation.

Issue: Low Yield.

Cause: Product lost in the aqueous layer during workup (pyridine nitrogens can be water

soluble).[1]
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Solution: Ensure the aqueous layer is pH > 10 during the final extraction. Use "salting out"

(add NaCl) to improve extraction efficiency.[1]
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Commercial Availability & Properties

Compound: 3-Bromo-6-cyclopropylpyridazine Hydrobromide (CAS 2044706-90-1).

Source:[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2381928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

